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The donor polymer PTB7-Th has demonstrated significant potential in enhancing the efficiency

of organic photovoltaic (OPV) devices, particularly within tandem solar cell architectures. These

complex structures, which stack multiple solar cell sub-units to capture a broader range of the

solar spectrum, have seen notable performance improvements when incorporating this low-

bandgap polymer. This guide provides a comparative analysis of PTB7-Th's performance in

various tandem configurations, supported by experimental data, and contrasts it with

alternative polymer donors.

Performance of PTB7-Th in Tandem Architectures
PTB7-Th has been successfully integrated into both all-polymer and fullerene-based tandem

solar cells, exhibiting promising power conversion efficiencies (PCEs). In a homo-tandem

configuration, where both the front and rear cells utilize the same PTB7-Th:PC₇₁BM active

layer blend, a remarkable PCE of 11.3% has been reported.[1] This demonstrates the

material's versatility and effectiveness in a stacked geometry.

Furthermore, PTB7-Th has been employed in non-fullerene acceptor (NFA) based tandem

solar cells, achieving a high efficiency of 14.11%.[2] In this architecture, PTB7-Th was paired

with the NFA NOBDT in the rear sub-cell to complement a front sub-cell based on the wide-
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bandgap polymer PBDB-T and the NFA F-M.[2] This highlights the adaptability of PTB7-Th in

combination with a variety of acceptor materials to optimize light absorption and device

performance.

A parallel-connected tandem device featuring PTB7-Th and a non-fullerene acceptor, 4TIC,

has also demonstrated a high PCE of 11.20%. This configuration offers an alternative approach

to the more common series-connected tandem cells.

Comparison with Alternative Polymer Donors
While PTB7-Th has shown impressive results, several other polymers are also utilized in high-

performance tandem solar cells. For a comprehensive comparison, the performance of tandem

cells based on PCE10 (a synonym for PTB7-Th) and J51 are also considered.

Donor
Polymer

Accepto
r(s)

Tandem
Architec
ture

PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Referen
ce

PTB7-Th PC₇₁BM

Homo-

Tandem

(Series)

11.3 1.54 11.1 - [1]

PTB7-Th

NOBDT

(rear) / F-

M (front)

Hetero-

Tandem

(Series)

14.11 - 12.15 - [2]

P2F-DO N2200

All-

Polymer

Homo-

Tandem

6.70 1.58 7.31 58 [3]

PIDT-

phanQ

PC₆₁BM /

PC₇₁BM

Hetero-

Tandem
8.5 1.71 6.91 65.7 [4]

PCPDTF

BT

PC₆₁BM /

PC₇₁BM

Hetero-

Tandem
7.9 - - - [4]

Note: Direct, side-by-side comparative data for PCE10 and J51 in tandem architectures under

identical conditions is limited in the reviewed literature. The table presents a broader
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comparison of different polymer-based tandem cells to provide context for PTB7-Th's

performance.

Experimental Protocols
Detailed experimental procedures are crucial for reproducing and building upon research

findings. Below are generalized fabrication steps for a solution-processed organic tandem solar

cell, based on common practices reported in the literature.

General Device Fabrication Protocol:
Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially

cleaned in ultrasonic baths of detergent, deionized water, acetone, and isopropanol. The

substrates are then treated with UV-ozone or oxygen plasma to improve the work function

and ensure a clean surface.[5]

Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS is typically spin-coated

onto the cleaned ITO substrates and annealed. This layer facilitates the transport of holes to

the anode.[5]

Front Cell Active Layer Deposition: A solution of the wide-bandgap polymer donor and

acceptor (e.g., PTB7-Th:PC₇₁BM) in a solvent like chlorobenzene with an additive such as

1,8-diiodooctane (DIO) is spin-coated in an inert atmosphere (e.g., a nitrogen-filled

glovebox). The film is then annealed to optimize its morphology.

Interconnecting Layer (ICL) Deposition: The ICL is a critical component that connects the

front and rear sub-cells. A common ICL consists of a pH-neutral, alcohol-soluble polymer

layer followed by a layer of ZnO nanoparticles. This layer must be optically transparent and

electrically efficient to facilitate charge recombination between the sub-cells.

Rear Cell Active Layer Deposition: The active layer for the rear cell, typically comprising a

low-bandgap polymer donor like PTB7-Th and an acceptor, is then spin-coated on top of the

ICL.

Electron Transport Layer (ETL) and Cathode Deposition: Finally, an electron transport layer

(e.g., Ca, Al) and a top metal electrode (e.g., Al) are deposited via thermal evaporation under

high vacuum to complete the device.
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Tandem Solar Cell Architecture
The fundamental structure of a series-connected tandem solar cell is designed to maximize the

absorption of the solar spectrum and the overall output voltage.
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Caption: A schematic of a series-connected tandem solar cell architecture.
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In conclusion, PTB7-Th stands out as a high-performing and versatile polymer donor for

tandem solar cell applications. Its demonstrated success in various architectures, including

both fullerene and non-fullerene based systems, underscores its importance in the ongoing

development of more efficient organic photovoltaic technologies. Further research focusing on

direct, side-by-side comparisons with other leading polymers under standardized conditions will

be crucial for a definitive assessment of its relative performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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